Cas no 2377609-39-5 ((4-Cyclohexylpyrimidin-5-yl)boronic acid)

• Product Name: (4-Cyclohexylpyrimidin-5-yl)boronic acid
• CAS No: 2377609-39-5
• MF: C₁₀H₁₅BN₂O₂
• MW: 206.049302339554
• CID: 5165078
• Update Time: 2025-06-13

(4-Cyclohexylpyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Cyclohexylpyrimidin-5-yl)boronic acid

• Inchi： 1S/C10H15BN2O2/c14-11(15)9-6-12-7-13-10(9)8-4-2-1-3-5-8/h6-8,14-15H,1-5H2
• InChI Key： CWJXJRQZZDWOTR-UHFFFAOYSA-N
• SMILES： B(C1=CN=CN=C1C1CCCCC1)(O)O

Additional information on (4-Cyclohexylpyrimidin-5-yl)boronic acid

Recent Advances in the Application of (4-Cyclohexylpyrimidin-5-yl)boronic acid (CAS: 2377609-39-5) in Chemical Biology and Pharmaceutical Research

The compound (4-Cyclohexylpyrimidin-5-yl)boronic acid (CAS: 2377609-39-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it plays a crucial role in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex organic molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of (4-Cyclohexylpyrimidin-5-yl)boronic acid is its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are a major target in cancer therapy, and the ability to modulate their activity with high specificity is a cornerstone of modern drug discovery. Researchers have successfully incorporated this boronic acid derivative into the structure of several promising kinase inhibitors, demonstrating enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a new class of BTK inhibitors utilizing (4-Cyclohexylpyrimidin-5-yl)boronic acid, which showed potent activity against resistant forms of leukemia.

Beyond its role in drug synthesis, (4-Cyclohexylpyrimidin-5-yl)boronic acid has also been explored in the field of chemical biology as a tool for probing protein-ligand interactions. Its boronic acid moiety allows for reversible covalent binding with diols and other functional groups, making it an excellent candidate for the development of activity-based probes. Recent work published in ACS Chemical Biology demonstrated the use of this compound in profiling the activity of glycosidases, providing valuable insights into enzyme mechanisms and potential therapeutic targets.

The pharmaceutical industry has also recognized the potential of (4-Cyclohexylpyrimidin-5-yl)boronic acid in improving drug delivery systems. Its unique chemical properties enable the formation of stable complexes with various drug molecules, enhancing their solubility and bioavailability. A 2022 study in Molecular Pharmaceutics showcased the development of a boronic acid-based nanocarrier system that significantly improved the delivery of hydrophobic anticancer drugs, with (4-Cyclohexylpyrimidin-5-yl)boronic acid playing a central role in the design of the carrier molecule.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (4-Cyclohexylpyrimidin-5-yl)boronic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application (WO2023056123) disclosed a novel catalytic system for the efficient preparation of this compound, which could facilitate its broader adoption in industrial applications.

Looking ahead, the unique properties of (4-Cyclohexylpyrimidin-5-yl)boronic acid (CAS: 2377609-39-5) position it as a valuable building block for future drug discovery and chemical biology research. Its applications in targeted therapy development, enzyme profiling, and drug delivery systems continue to expand, offering exciting opportunities for innovation in the pharmaceutical and biotechnology sectors. Ongoing research is expected to further elucidate its potential and address current limitations in its application.